Cas no 2828445-76-5 (2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2828445-76-5
• MF: C₁₅H₂₁BF₂O₃
• MW: 298.133251905441
• CID: 5140590
• PubChem ID: 164890686
• Update Time: 2026-03-03

2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• F72807
• 2828445-76-5

• Inchi： 1S/C15H21BF2O3/c1-9(2)19-13-11(17)8-7-10(12(13)18)16-20-14(3,4)15(5,6)21-16/h7-9H,1-6H3
• InChI Key： JHEXNIGFGABIPB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1B1OC(C)(C)C(C)(C)O1)F)OC(C)C

Computed Properties

• Exact Mass: 298.1551810g/mol
• Monoisotopic Mass: 298.1551810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2828445-76-5)

2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2828445-76-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of boronic esters and is characterized by its unique structural features, including a difluorinated aryl group and an isopropoxy substituent. These properties make it an attractive building block for the synthesis of complex molecules with potential applications in pharmaceuticals and materials science.

The chemical structure of 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane consists of a boron atom bonded to two pinacol ester groups and a substituted phenyl ring. The difluorinated aryl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and selectivity in various chemical transformations. The isopropoxy substituent further modulates the electronic environment around the boron center, enhancing its stability and reactivity in cross-coupling reactions.

In recent years, boronic esters have become indispensable reagents in modern synthetic chemistry due to their ability to participate in palladium-catalyzed cross-coupling reactions. These reactions are widely used for the formation of carbon-carbon bonds and are crucial for the synthesis of complex organic molecules. 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is particularly valuable in this context because of its high functional group tolerance and compatibility with a wide range of reaction conditions.

The synthesis of 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves several steps. One common approach is to start with the corresponding bromide or chloride derivative of the substituted phenyl ring. This halide is then converted into the boronic ester using a boronate esterification reaction. The use of pinacol as a protecting group for the boronic acid ensures that the compound remains stable under various reaction conditions.

The versatility of 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been demonstrated in numerous studies. For example, it has been used as a key intermediate in the synthesis of fluorinated pharmaceuticals and agrochemicals. The presence of fluorine atoms in these molecules can significantly enhance their biological activity and metabolic stability. Additionally, the isopropoxy substituent can improve solubility and bioavailability properties.

In the context of medicinal chemistry, 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has shown promise as a scaffold for the development of new therapeutic agents. Its unique electronic properties make it suitable for targeting specific biological pathways and receptors. Recent research has focused on using this compound as a building block for the synthesis of inhibitors targeting enzymes involved in cancer progression and neurodegenerative diseases.

Beyond its applications in pharmaceuticals, 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane also finds use in materials science. Its ability to form stable polymers with tunable properties makes it an attractive candidate for the development of advanced materials with applications in electronics and energy storage. For instance, polymers derived from this compound have been shown to exhibit excellent thermal stability and mechanical strength.

The safety profile of 2-(2,4-Difluoro-3-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is another important consideration for its practical applications. While boronic esters are generally considered safe to handle under appropriate laboratory conditions, it is essential to follow standard safety protocols to minimize any potential risks. Proper personal protective equipment (PPE) should be worn when handling this compound to ensure safe usage.

In conclusion, 2-(2，4-Difluoro-3-isopropoxyphenyl)-4，4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No. 2828445-76-5) is a highly versatile compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features make it an attractive building block for the synthesis of complex molecules with potential therapeutic and material science applications. Ongoing research continues to explore new ways to leverage its properties for innovative solutions in various fields.